6-(3-Fluoro-2-methylphenyl)-2-hydroxypyridine

• IUPAC Name: 6-(3-fluoro-2-methylphenyl)-1H-pyridin-2-one
• InChI: InChI=1S/C12H10FNO/c1-8-9(4-2-5-10(8)13)11-6-3-7-12(15)14-11/h2-7H,1H3,(H,14,15)
• InChI Key: PXDYYOBTQBIXGI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1F)C2=CC=CC(=O)N2
• Molecular Formula: C12H10FNO
• DSSTOX Substance ID: DTXSID90682637
• Molecular Weight: 203.21 g/mol
• CAS No.: 1261931-50-3

Description

6-(3-Fluoro-2-methylphenyl)-2-hydroxypyridine is an organic compound characterized by the presence of a fluorine atom, a methyl group, and a hydroxypyridine moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-(3-Fluoro-2-methylphenyl)-2-hydroxypyridine typically involves the reaction of 3-fluoro-2-methylphenylboronic acid with a suitable pyridine derivative under specific conditions. One common method is the Suzuki-Miyaura cross-coupling reaction, which employs palladium catalysts and bases such as potassium carbonate in an organic solvent like toluene or ethanol. The reaction is usually carried out under an inert atmosphere at elevated temperatures to ensure high yield and purity.

Industrial Production Methods

In an industrial setting, the production of 6-(3-Fluoro-2-methylphenyl)-2-hydroxypyridine may involve large-scale batch or continuous flow processes. These methods optimize reaction conditions, such as temperature, pressure, and catalyst concentration, to maximize efficiency and minimize costs. The use of automated systems and advanced analytical techniques ensures consistent product quality and scalability.

Chemical Reactions Analysis

Types of Reactions

6-(3-Fluoro-2-methylphenyl)-2-hydroxypyridine undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde derivative.

Reduction: The compound can be reduced to form a corresponding amine or alcohol.

Substitution: The fluorine atom can be substituted with other functional groups, such as halogens or alkyl groups, through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3) under acidic conditions.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Nucleophilic substitution reactions often involve reagents like sodium iodide (NaI) or potassium tert-butoxide (KOtBu) in polar aprotic solvents.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while reduction can produce amines or alcohols. Substitution reactions can result in various substituted derivatives with different functional groups.

Scientific Research Applications

6-(3-Fluoro-2-methylphenyl)-2-hydroxypyridine has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex organic molecules and as a ligand in coordination chemistry.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential drug candidate for various therapeutic applications, such as anti-inflammatory and analgesic agents.

Industry: Utilized in the development of advanced materials, such as polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 6-(3-Fluoro-2-methylphenyl)-2-hydroxypyridine involves its interaction with specific molecular targets and pathways. The compound may act by binding to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit certain enzymes involved in inflammatory pathways, thereby reducing inflammation and pain.

Comparison with Similar Compounds

Similar Compounds

3-Fluoro-2-methylphenylboronic acid: Shares the fluorine and methyl groups but lacks the hydroxypyridine moiety.

2-Hydroxypyridine: Contains the hydroxypyridine moiety but lacks the fluorine and methyl groups.

6-(3-Fluoro-2-methylphenyl)-2-aminopyridine: Similar structure but with an amino group instead of a hydroxyl group.

Uniqueness

6-(3-Fluoro-2-methylphenyl)-2-hydroxypyridine is unique due to the combination of its fluorine, methyl, and hydroxypyridine groups, which confer distinct chemical and biological properties. This combination allows for specific interactions with molecular targets and pathways, making it a valuable compound for various applications.